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Compound of Interest

Compound Name: Sandalore

Cat. No.: B1206725

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of Sandalore, a synthetic aroma
chemical, and natural sandalwood oil, an essential oil derived primarily from the Santalum
album tree. This document focuses on their chemical properties, olfactory profiles, and distinct
biological activities, particularly in the context of dermatological and therapeutic applications.

Chemical and Physical Properties

Sandalore is a specific chemical compound, whereas natural sandalwood oil is a complex
mixture of over 100 constituents. The primary active components of East Indian sandalwood oil
responsible for its characteristic aroma and many of its biological effects are the sesquiterpene
alcohols, a-santalol and (3-santalol.
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Property

Sandalore

Natural Sandalwood Oil
(Santalum album)

Chemical Name

3-Methyl-5-(2,2,3-
trimethylcyclopent-3-en-1-
yl)pentan-2-ol[1][2]

Not applicable (complex

mixture)

PENTAMETHYLCYCLOPENT-

INCI Name Santalum Album Oil
3-ENE-BUTANOL]3]

CAS Number 65113-99-7[1][4] 8006-87-9

Molecular Formula

C1aH260[1][2]

Not applicable

Molar Mass

210.36 g/mol [1][2]

Not applicable

Key Active Components

3-Methyl-5-(2,2,3-
trimethylcyclopent-3-en-1-
yl)pentan-2-ol

(2)-a-santalol (~41-55%), (2)-
B-santalol (~16-24%)[5][6]

Other Major Components

Not applicable (synthetic

compound)

a-bergamotol, epi-B-santalol,

a-santalene, -santalene[7][8]

Appearance

Colorless to pale yellow,

viscous liquid[3]

Pale yellow to brownish

viscous liquid

Solubility

Soluble in ethanol and other

organic solvents[3]

Soluble in ethanol and fixed

oils

Olfactory Profile

While both substances are characterized by a "sandalwood" scent, their profiles differ in

complexity and character. Sandalore provides a powerful, warm, and sweet sandalwood note

and is valued for its tenacity and substantivity in fragrances.[9] Natural sandalwood oil offers a

more complex, rich, creamy, and milky-woody aroma, which is difficult to replicate with a single

synthetic molecule.[10] Due to this complexity, perfumers often blend Sandalore with other

synthetics like Ebanol® and Javanol® to create a more authentic sandalwood accord.[3][11]
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Biological Activity and Mechanism of Action: A Tale
of Two Pathways

The most significant divergence between Sandalore and natural sandalwood oil lies in their
interaction with cellular receptors in the skin.

Sandalore: Agonist of Olfactory Receptor OR2AT4

Recent research has revealed that human skin keratinocytes express olfactory receptors,
which, when activated, can initiate physiological processes. Sandalore is a specific agonist for
the olfactory receptor OR2AT4.[4] Natural sandalwood oil and its primary components, a- and
B-santalol, do not activate this receptor.[4]

Activation of OR2AT4 by Sandalore initiates a signaling cascade that promotes skin cell
proliferation and migration, processes crucial for wound healing.[4] This discovery has
positioned Sandalore as a molecule of interest for dermatological applications aimed at skin
repair and regeneration.

Activates
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Sandalore's signaling pathway via the OR2AT4 receptor in keratinocytes.

Natural Sandalwood Oil: Multifunctional Biological
Activity

Natural sandalwood oil does not activate OR2AT4 but exhibits a range of other scientifically
validated biological properties, largely attributed to its high santalol content.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1206725?utm_src=pdf-body
https://www.benchchem.com/product/b1206725?utm_src=pdf-body
https://www.benchchem.com/product/b1206725?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sandalore
https://en.wikipedia.org/wiki/Sandalore
https://www.benchchem.com/product/b1206725?utm_src=pdf-body
https://en.wikipedia.org/wiki/Sandalore
https://www.benchchem.com/product/b1206725?utm_src=pdf-body
https://www.benchchem.com/product/b1206725?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

» Antioxidant Activity: Studies have shown that Indian sandalwood oil is a more potent
antioxidant than a-tocopherol (Vitamin E), reducing reactive oxygen species (ROS) by 30-
40% more than Vitamin E under similar conditions.[12][13] It can reduce ROS production in
skin cells exposed to blue light by up to 76% and decreases the levels of collagen-digesting
enzymes (MMP-1) after exposure to pollutants.[12][14]

o Antimicrobial Activity: Sandalwood oil has demonstrated efficacy against various Gram-
positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli,
as well as the yeast Candida albicans.[15][16][17][18] This activity is significantly influenced
by the concentration of santalols.[15][17]

» Anti-inflammatory and Chemopreventive Effects: The oil and its components have been
reported to have anti-inflammatory properties and chemopreventive effects on skin cancer.[6]

o Cytotoxicity: Sandalwood oil has shown selective cytotoxicity towards breast cancer cells
(MCF-7) while being significantly less toxic to non-tumorigenic breast cells (MCF-10A),
suggesting potential for targeted therapies.[19][20][21]

Comparative Biological Data Summary

Natural Sandalwood Qil (S.
album)

Biological Activity Sandalore

) Yes (promotes keratinocyte
OR2AT4 Receptor Agonism ] ) ] ) No[4]
proliferation and migration)[4]

High (more potent than Vitamin

Antioxidant Capacity Data not available
E)[12][13][14]
o ) ) Broad (Gram-positive, Gram-
Antimicrobial Spectrum Data not available )
negative, yeast)[15][17][18]
Anti-inflammatory Data not available Yes[6]
o ) Selective (toxic to cancer cells,
Cytotoxicity Data not available

less so to healthy cells)[19][20]

Experimental Protocols
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The data presented in this guide are derived from established scientific methodologies. Below
are outlines of key experimental protocols used to assess the properties of these substances.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Chemical Profiling

This technique is used to separate and identify the individual chemical components of a volatile
sample like essential oil.

Data Analysis

Compare Mass Spectra Quanify Components
with NIST Library. (% Peak Area)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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